4-(2-chlorophenyl)-N-(4-chlorophenyl)-5-cyano-2-methyl-6-methylsulfanyl-1,4-dihydropyridine-3-carboxamide

• IUPAC Name: 4-(2-chlorophenyl)-N-(4-chlorophenyl)-5-cyano-2-methyl-6-methylsulfanyl-1,4-dihydropyridine-3-carboxamide
• InChI: InChI=1S/C21H17Cl2N3OS/c1-12-18(20(27)26-14-9-7-13(22)8-10-14)19(15-5-3-4-6-17(15)23)16(11-24)21(25-12)28-2/h3-10,19,25H,1-2H3,(H,26,27)
• InChI Key: KGSVRNKVLLWKFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C(=C(N1)SC)C#N)C2=CC=CC=C2Cl)C(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C21H17Cl2N3OS
• Molecular Weight: 430.3 g/mol
• CAS No.: 332051-95-3

Description

This compound is a dihydropyridine derivative, which is a class of compounds known for their wide range of biological activities. Dihydropyridines are often used in medicine, particularly in the treatment of angina and hypertension.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the dihydropyridine core, with various substituents including cyano, methyl, and methylsulfanyl groups, as well as two chlorophenyl groups. These groups would likely have significant effects on the compound’s physical and chemical properties.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure and the functional groups present. For example, the presence of the cyano group could increase its polarity.

Scientific Research Applications

Environmental Impact of Chlorophenyl Compounds

Chlorophenols and Environmental Toxicity : Chlorophenols, including 2-chlorophenol and 4-chlorophenol, have been evaluated for their impact on the aquatic environment. These compounds exhibit moderate to considerable toxicity towards mammalian and aquatic life upon long-term exposure. Their persistence in the environment can vary, with bioaccumulation expected to be low. A notable feature of chlorophenols is their significant organoleptic effect, impacting water quality and aquatic life (Krijgsheld & Gen, 1986).

Chemical Analysis and Fate of Related Compounds

Isomer Analysis in Environmental Studies : The analysis of isomeric composition, including DDT isomers influenced by environmental processes such as biotransformation, provides insights into emission source apportionment and environmental stability. Such studies highlight the importance of detailed chemical analysis in understanding the environmental impact and fate of complex organic pollutants (Ricking & Schwarzbauer, 2012).

Applications in Synthetic Organic Chemistry

Synthesis and Applications of 1,4-Dihydropyridines : Research into 1,4-dihydropyridines, a class of nitrogen-containing heterocyclic compounds, has shown their significance in drugs and synthetic organic chemistry. Atom economy reactions are highlighted as efficient and environmentally benign methods for the synthesis of bioactive 1,4-dihydropyridines. This underlines the potential for using complex dihydropyridines in developing biologically active compounds (Sohal, 2021).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Many dihydropyridines act as calcium channel blockers in medical applications.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety measures. Without specific information, it’s hard to comment on the exact safety and hazards associated with this compound.